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Compound of Interest

Compound Name:
Pyrrolo[1,2-c]pyrimidine-3-

carboxylic acid

CAS No.: 251102-27-9

Cat. No.: B1280815

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrrolo[1,2-c]pyrimidines are a class of nitrogen-containing heterocyclic compounds that have

garnered significant interest in medicinal chemistry and materials science due to their diverse

biological activities and unique electronic properties. A robust and efficient method for the

synthesis of this scaffold is the Van Leusen [3+2] cycloaddition reaction between a pyrrole-2-

carbaldehyde and tosylmethyl isocyanide (TosMIC). This reaction provides a straightforward

route to 3-tosylpyrrolo[1,2-c]pyrimidines, which can serve as versatile intermediates for further

functionalization.

This document provides detailed application notes and protocols for the synthesis of

pyrrolo[1,2-c]pyrimidines using TosMIC, including a summary of reaction yields, detailed

experimental procedures, and visualizations of the reaction mechanism and experimental

workflow.
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Reaction Principle
The synthesis is based on the Van Leusen reaction, a [3+2] cycloaddition of tosylmethyl

isocyanide (TosMIC) to an aldehyde.[1][2] In this specific application, a pyrrole-2-carbaldehyde

reacts with TosMIC in the presence of a base to yield a 3-tosylpyrrolo[1,2-c]pyrimidine.[3] The

tosyl group acts as an activating group and can be subsequently removed if the parent

pyrrolo[1,2-c]pyrimidine is desired.

Data Presentation
The following table summarizes the yields for the synthesis of various 3-tosylpyrrolo[1,2-

c]pyrimidines from the corresponding pyrrole-2-carbaldehydes and TosMIC.

Pyrrole-2-
carbaldehyde
Derivative

Product Yield (%) Reference

Unsubstituted
3-Tosylpyrrolo[1,2-

c]pyrimidine
82 [4]

4-Bromo

6-Bromo-3-

tosylpyrrolo[1,2-

c]pyrimidine

15 (after

desulfonylation)
[4]

5,5'-(propane-2,2-

diyl)bis(1H-pyrrole-2-

carbaldehyde)

3,3'-Tosyl-7,7'-

(propane-2,2-

diyl)bis(pyrrolo[1,2-

c]pyrimidine)

52 [3]

Specific example 2a
3-tosyl pyrrolo[1,2-

c]pyrimidine derivative
88 [5]

Specific example 2b
3-tosyl pyrrolo[1,2-

c]pyrimidine derivative
76 [5]

Mandatory Visualization
Reaction Mechanism
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The reaction proceeds through a base-mediated [3+2] cycloaddition mechanism. The base

deprotonates TosMIC to form a nucleophilic intermediate, which then attacks the aldehyde

carbonyl group of the pyrrole-2-carbaldehyde. Subsequent intramolecular cyclization and

elimination of the tosyl group leads to the aromatic pyrrolo[1,2-c]pyrimidine ring system.

Reactants Reaction Steps Product

Pyrrole-2-carbaldehyde

Nucleophilic attack
on aldehyde

TosMIC Base (e.g., DBU)
deprotonates TosMIC

Forms nucleophile Intramolecular
cyclization

Intermediate Elimination of
Tosyl group

Intermediate
3-Tosylpyrrolo[1,2-c]pyrimidineFinal Product

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 3-tosylpyrrolo[1,2-c]pyrimidine.

Experimental Workflow
The following diagram outlines the general workflow for the synthesis and purification of 3-

tosylpyrrolo[1,2-c]pyrimidines.
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Reaction Setup:
- Add TosMIC and DBU to dry THF

- Stir for 10 min

Slowly add pyrrole-2-carbaldehyde
in dry THF

Stir at room temperature
for 2-18 hours

Neutralize with acetic acid
Remove solvent under reduced pressure

Chromatography on silica gel
(e.g., Hexane:EtOAc 7:3)

Recrystallize from acetonitrile

Obtain pure
3-Tosylpyrrolo[1,2-c]pyrimidine

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 3-tosylpyrrolo[1,2-c]pyrimidine.
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Experimental Protocols
Synthesis of 3-Tosylpyrrolo[1,2-c]pyrimidine
This protocol is a representative procedure for the synthesis of the parent 3-tosylpyrrolo[1,2-

c]pyrimidine.[4]

Materials:

Tosylmethyl isocyanide (TosMIC) (1.1 mmol)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 mmol)

Pyrrole-2-carbaldehyde (1.0 mmol)

Anhydrous Tetrahydrofuran (THF)

Acetic acid

Silica gel for column chromatography

Hexane

Ethyl acetate (EtOAc)

Acetonitrile (CH3CN)

Procedure:

To a dry flask under an argon atmosphere, add TosMIC (214 mg, 1.1 mmol) and DBU (167

mg, 1.1 mmol) in 2 mL of anhydrous THF.

Stir the mixture at room temperature for 10 minutes.

In a separate flask, dissolve pyrrole-2-carbaldehyde (95 mg, 1.0 mmol) in 2 mL of anhydrous

THF.

Add the solution of pyrrole-2-carbaldehyde dropwise to the TosMIC/DBU mixture.
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Stir the resulting reaction mixture at room temperature for 2 hours.

Neutralize the reaction mixture with acetic acid.

Remove the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel using a mixture of Hexane:EtOAc

(7:3) as the eluent.

Recrystallize the purified product from acetonitrile to yield 3-tosylpyrrolo[1,2-c]pyrimidine

(223 mg, 82% yield).[4]

Desulfonylation of 3-Tosylpyrrolo[1,2-c]pyrimidine
This protocol describes the removal of the tosyl group to yield the parent pyrrolo[1,2-

c]pyrimidine.[4]

Materials:

3-Tosylpyrrolo[1,2-c]pyrimidine (1.0 mmol)

6% Sodium amalgam (Na/Hg) (8 mmol Na)

Disodium hydrogen phosphate (Na2HPO4) (4.5 mmol)

Anhydrous Methanol (MeOH)

Anhydrous Tetrahydrofuran (THF)

Deionized water

Diethyl ether (Et2O)

Sodium sulfate (Na2SO4)

Silica gel for column chromatography

Dichloromethane (CH2Cl2)
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Acetone

Procedure:

To a flask containing 6% sodium amalgam (184 mg, 8 mmol Na) under an argon

atmosphere, add a suspension of Na2HPO4 (639 mg, 4.5 mmol) in 15 mL of anhydrous

MeOH.

Add a solution of 3-tosylpyrrolo[1,2-c]pyrimidine (272 mg, 1.0 mmol) in 10 mL of anhydrous

THF to the mixture.

Stir the reaction at room temperature for 3 hours.

Quench the reaction by adding water.

Extract the aqueous layer with Et2O (3 x 10 mL).

Combine the organic layers and dry over Na2SO4.

Remove the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel using a mixture of

CH2Cl2:Acetone (9.5:0.5) as the eluent to obtain pyrrolo[1,2-c]pyrimidine (60 mg, 51%

yield).[4]

Conclusion
The use of TosMIC in a Van Leusen-type reaction with pyrrole-2-carbaldehydes provides an

effective and high-yielding method for the synthesis of the pyrrolo[1,2-c]pyrimidine scaffold. The

resulting 3-tosyl derivatives are stable compounds that can be isolated and purified, and the

tosyl group can be readily removed if desired. This synthetic strategy is a valuable tool for the

generation of a library of substituted pyrrolo[1,2-c]pyrimidines for applications in drug discovery

and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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